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Compound of Interest

Compound Name: trans-3-Hexen-1-ol

CAS No.: 544-12-7

Cat. No.: B1233542

Get Quote

This guide provides an in-depth analysis of the spectroscopic data for trans-3-Hexen-1-ol, a
fatty alcohol with applications in the flavor and fragrance industry.[1] A comprehensive

understanding of its spectroscopic signature is paramount for quality control, structural

confirmation, and research applications. This document will delve into the Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering expert

interpretation and practical experimental insights for researchers, scientists, and professionals

in drug development.

Introduction
trans-3-Hexen-1-ol (C6H12O, MW: 100.16 g/mol ) is a primary alcohol featuring a carbon-

carbon double bond between the third and fourth carbon atoms with a trans or (E)

configuration.[2][3] The unique combination of a hydroxyl group and a trans-alkene functionality

gives rise to a distinct spectroscopic fingerprint. This guide will systematically deconstruct the

¹H NMR, ¹³C NMR, IR, and MS data to provide a holistic understanding of the molecule's

structure and properties.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic

molecules. By probing the magnetic properties of atomic nuclei, we can glean detailed

information about the connectivity and stereochemistry of trans-3-Hexen-1-ol.

¹H NMR Spectroscopy
The ¹H NMR spectrum of trans-3-Hexen-1-ol provides a wealth of information regarding the

number of distinct proton environments, their neighboring protons (spin-spin splitting), and the

stereochemistry of the double bond.

Figure 1: Molecular structure of trans-3-Hexen-1-ol with proton numbering for ¹H NMR
analysis.

Table 1: ¹H NMR Spectroscopic Data for trans-3-Hexen-1-ol (CDCl₃, 400 MHz)

Proton
Number

Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Integration

1 ~3.64 t 6.4 2H

1a
Variable (broad

s)
s - 1H

2 ~2.30 q 6.8 2H

3 ~5.55 m - 1H

4 ~5.41 m Jtrans ≈ 15 1H

5 ~2.02 p 7.4 2H

6 ~0.97 t 7.5 3H

Data compiled from PubChem.[3]

Hydroxyl Proton (1a): The hydroxyl proton typically appears as a broad singlet with a variable

chemical shift due to hydrogen bonding and exchange with trace amounts of water. Its

integration corresponds to one proton.
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Methylene Protons Adjacent to Oxygen (1): The two protons on C1 are deshielded by the

electronegative oxygen atom, resulting in a downfield chemical shift around 3.64 ppm. They

appear as a triplet due to coupling with the two adjacent protons on C2.

Allylic Methylene Protons (2): The protons on C2 are adjacent to the double bond (allylic

position) and the methylene group at C1. This results in a quartet around 2.30 ppm.

Olefinic Protons (3 and 4): The protons directly attached to the double bond carbons (C3 and

C4) resonate in the characteristic olefinic region between 5 and 6 ppm. Their complex

multiplet appearance is due to coupling with each other and with the adjacent methylene

protons. The large coupling constant of approximately 15 Hz between these two protons is a

definitive indicator of a trans stereochemistry. For comparison, the coupling constant for cis

isomers is typically in the range of 6-12 Hz.[4][5]

Methylene Protons (5): These protons are adjacent to the methyl group and the olefinic

proton on C4, leading to a pentet (or multiplet) around 2.02 ppm.

Methyl Protons (6): The terminal methyl group protons appear as a triplet at approximately

0.97 ppm, the most upfield signal, due to coupling with the adjacent methylene protons on

C5.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information about the different carbon environments in the

molecule.

Figure 2: Molecular structure of trans-3-Hexen-1-ol with carbon numbering for ¹³C NMR
analysis.

Table 2: ¹³C NMR Spectroscopic Data for trans-3-Hexen-1-ol (CDCl₃, 100 MHz)
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Carbon Number Chemical Shift (δ, ppm)

C1 62.3

C2 36.4

C3 125.1

C4 135.2

C5 25.7

C6 13.7

Data compiled from PubChem.[3]

C1: The carbon atom bonded to the hydroxyl group is deshielded, appearing at

approximately 62.3 ppm.

C2: The allylic carbon, C2, is found at around 36.4 ppm.

C3 and C4: The two sp² hybridized carbons of the double bond appear in the olefinic region,

with C3 at approximately 125.1 ppm and C4 at a more downfield shift of 135.2 ppm.

C5 and C6: The aliphatic carbons, C5 and C6, are the most shielded, with chemical shifts of

approximately 25.7 ppm and 13.7 ppm, respectively.

Experimental Protocol for NMR Spectroscopy
Sample Preparation: Dissolve approximately 10-20 mg of trans-3-Hexen-1-ol in about 0.7

mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.

Instrumentation: Acquire the ¹H and ¹³C NMR spectra on a 400 MHz (or higher) NMR

spectrometer.

Data Acquisition: For ¹H NMR, a standard pulse sequence with a sufficient number of scans

to obtain a good signal-to-noise ratio is used. For ¹³C NMR, a proton-decoupled pulse

sequence is typically employed to simplify the spectrum to single lines for each carbon.
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Data Processing: The acquired free induction decay (FID) is Fourier transformed, phased,

and baseline corrected. The chemical shifts are referenced to the residual solvent peak or an

internal standard (e.g., TMS).

Infrared (IR) Spectroscopy
IR spectroscopy is a valuable technique for identifying the functional groups present in a

molecule. The IR spectrum of trans-3-Hexen-1-ol is characterized by the presence of

absorptions corresponding to the O-H, C-O, C=C, and C-H bonds.

Table 3: Characteristic IR Absorptions for trans-3-Hexen-1-ol

Wavenumber (cm⁻¹) Intensity Assignment

~3330 Strong, Broad
O-H stretch (hydrogen-

bonded)

~3025 Medium =C-H stretch

~2960, ~2870 Strong C-H stretch (aliphatic)

~1670 Weak C=C stretch (trans)

~1050 Strong C-O stretch (primary alcohol)

~965 Strong
=C-H bend (out-of-plane,

trans)

Data compiled from NIST Chemistry WebBook and general IR correlation tables.[1][6][7]

O-H Stretch: A strong and broad absorption band around 3330 cm⁻¹ is the most prominent

feature, characteristic of the O-H stretching vibration in a hydrogen-bonded alcohol.[7]

C-H Stretches: The absorptions above 3000 cm⁻¹ (around 3025 cm⁻¹) are indicative of C-H

stretching vibrations where the carbon is sp² hybridized (vinylic C-H). The strong absorptions

below 3000 cm⁻¹ (around 2960 and 2870 cm⁻¹) are due to the C-H stretching of the sp³

hybridized carbons in the alkyl chain.
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C=C Stretch: A weak absorption around 1670 cm⁻¹ is attributed to the C=C stretching

vibration. The intensity is weak because the trans double bond has a small change in dipole

moment during the vibration.

C-O Stretch: A strong band at approximately 1050 cm⁻¹ corresponds to the C-O stretching

vibration of the primary alcohol.

Trans-Alkene Bend: A strong and characteristic absorption at around 965 cm⁻¹ is due to the

out-of-plane bending (wagging) of the C-H bonds on the trans-disubstituted double bond.

This band is a key diagnostic feature for confirming the trans stereochemistry.[8][9]

Experimental Protocol for Liquid-Phase IR Spectroscopy
Sample Preparation: As trans-3-Hexen-1-ol is a liquid, a neat spectrum can be obtained by

placing a drop of the liquid between two salt plates (e.g., NaCl or KBr) to form a thin film.

Instrumentation: An FT-IR spectrometer is used to acquire the spectrum.

Data Acquisition: A background spectrum of the clean salt plates is first recorded. Then, the

sample is placed in the beam path, and the sample spectrum is acquired. The instrument

software automatically ratios the sample spectrum to the background spectrum to produce

the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which can be used to confirm its structure.

Table 4: Key Mass Spectral Data for trans-3-Hexen-1-ol
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m/z Relative Intensity (%) Possible Fragment

100 ~5 [M]⁺ (Molecular Ion)

82 ~20 [M - H₂O]⁺

71 ~30 [M - C₂H₅]⁺

67 ~100 [C₅H₇]⁺

55 ~75 [C₄H₇]⁺

41 ~80 [C₃H₅]⁺ (Allyl cation)

Data compiled from the NIST Chemistry WebBook.[1]

The electron ionization (EI) mass spectrum of trans-3-Hexen-1-ol shows a molecular ion peak

([M]⁺) at m/z = 100, confirming the molecular weight. The fragmentation pattern is consistent

with that of an unsaturated alcohol.

Loss of Water (m/z 82): A common fragmentation pathway for alcohols is the loss of a water

molecule (18 Da), leading to the peak at m/z 82.[10][11]

Alpha-Cleavage: Cleavage of the bond alpha to the oxygen atom is a characteristic

fragmentation for alcohols. However, in this case, the more prominent fragmentation

pathways are related to the double bond.

Allylic Cleavage: The most significant fragmentation pathway for alkenes is cleavage at the

allylic position, which leads to the formation of a stable resonance-stabilized allylic cation.

[12] Cleavage of the C4-C5 bond results in the formation of the base peak at m/z 67.

Other Fragments: The peaks at m/z 71, 55, and 41 correspond to further fragmentation of

the molecule, including the loss of an ethyl radical and the formation of smaller allylic and

alkyl cations.
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Proposed Mass Fragmentation Pathway of trans-3-Hexen-1-ol

Loss of H₂O

Allylic Cleavage

Further Fragmentation

[CH₃CH₂CH=CHCH₂CH₂OH]⁺˙
m/z = 100

[C₆H₁₀]⁺˙
m/z = 82

- H₂O

[CH=CHCH₂CH₂OH]⁺
m/z = 71

- •C₂H₅

[C₅H₇]⁺
m/z = 67

- •CH₃

[C₄H₇]⁺
m/z = 55

- C₂H₂

[C₃H₅]⁺
m/z = 41

- C₂H₂
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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